2-(3-benzyl-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide

Specification

• Molecular Formula: C27H23N3O4
• Molecular Weight: 453.5 g/mol
• IUPAC Name: 2-(3-benzyl-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl)-N-(3,4-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C27H23N3O4/c1-17-12-13-20(14-18(17)2)28-23(31)16-29-24-21-10-6-7-11-22(21)34-25(24)26(32)30(27(29)33)15-19-8-4-3-5-9-19/h3-14H,15-16H2,1-2H3,(H,28,31)
• Standard InChI Key: TZSRCRJVJLBOPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)OC5=CC=CC=C53)C

Introduction

The compound 2-(3-benzyl-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide is a complex organic molecule belonging to the class of heterocyclic compounds. It features a unique benzofuro-pyrimidine framework, which is of significant interest in medicinal chemistry due to its potential biological activities. This compound is characterized by the presence of a benzyl group, a dioxo functionality, and an acetamide moiety, contributing to its chemical reactivity and interaction with biological targets.

Synthesis

The synthesis of 2-(3-benzyl-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide typically involves multiple steps, including cyclization reactions and functional group modifications. The process is similar to that of other benzofuro[3,2-d]pyrimidine derivatives, which often require careful control of reaction conditions to achieve the desired structure.

Biological Activities

While specific biological activities of 2-(3-benzyl-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide are not detailed in the available literature, compounds within the benzofuro[3,2-d]pyrimidine class are generally studied for their potential as anticancer agents, antibacterial agents, and antifungal agents. The unique structure of these compounds allows them to interact with various biological targets, making them promising candidates for pharmaceutical applications.

Research Findings and Future Directions

Research on benzofuro[3,2-d]pyrimidine derivatives has shown promising results in medicinal chemistry, particularly in the development of anticancer drugs. These compounds often exhibit kinase inhibitory activities, which are crucial for targeting cancer cell proliferation. Further studies are needed to fully explore the biological activities of 2-(3-benzyl-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide and to understand its potential therapeutic applications.